Cas no 182287-52-1 ((2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride)

(2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride structure
182287-52-1 structure
Product Name:(2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride
CAS No:182287-52-1
MF:C6H10ClN3S
MW:191.681698322296
CID:5211228
Update Time:2025-11-01

(2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride
    • Inchi: 1S/C6H9N3S.ClH/c1-10-6-8-3-5(2-7)4-9-6;/h3-4H,2,7H2,1H3;1H
    • InChI Key: HHASEKSJWVFYAW-UHFFFAOYSA-N
    • SMILES: C(C1=CN=C(SC)N=C1)N.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

(2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM512192-1g
(2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride
182287-52-1 97%
1g
$364 2023-03-10

Additional information on (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride

Introduction to (2-(Methylthio)pyrimidin-5-yl)methanamine Hydrochloride (CAS No. 182287-52-1)

(2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride (CAS No. 182287-52-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(aminomethyl)-2-(methylthio)pyrimidine hydrochloride, is a derivative of pyrimidine and features a unique combination of functional groups that contribute to its chemical and biological properties. The presence of the methylthio group and the aminomethyl group on the pyrimidine ring makes it an interesting candidate for various therapeutic applications.

The chemical structure of (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride consists of a pyrimidine ring with a methylthio substituent at the 2-position and an aminomethyl group at the 5-position. The hydrochloride salt form enhances its solubility in water, making it more suitable for pharmaceutical formulations. This compound has been extensively studied for its potential as a lead molecule in drug discovery, particularly in the development of novel antiviral and anticancer agents.

Recent research has highlighted the importance of (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride in various biological processes. For instance, studies have shown that this compound can modulate the activity of certain enzymes involved in nucleic acid metabolism, making it a valuable tool in understanding the mechanisms of viral replication and cancer cell proliferation. Additionally, its ability to interact with specific protein targets has led to its exploration as a potential therapeutic agent for treating viral infections and cancer.

In the context of antiviral research, (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride has demonstrated promising activity against several viruses, including influenza and herpes simplex virus (HSV). The compound's mechanism of action involves inhibiting viral replication by interfering with key enzymatic processes. This makes it a potential candidate for the development of broad-spectrum antiviral drugs, which are crucial in combating emerging viral threats.

Furthermore, the anticancer properties of (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride have been investigated in preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Its selective cytotoxicity towards cancer cells, while sparing normal cells, suggests that it could be developed into a safer and more effective anticancer therapy.

The synthesis of (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride involves several well-established chemical reactions. One common synthetic route starts with the reaction of 2-chloro-5-formylpyrimidine with sodium methanethiolate to form 2-(methylthio)-5-formylpyrimidine. Subsequent reduction of the formyl group to an amino group using borane-tetrahydrofuran complex followed by treatment with hydrogen chloride yields the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 190°C to 193°C. Its solubility in water is high due to the presence of the hydrochloride salt form, which facilitates its use in aqueous solutions for biological assays and pharmaceutical formulations. The compound is stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent degradation.

In conclusion, (2-(Methylthio)pyrimidin-5-yl)methanamine hydrochloride (CAS No. 182287-52-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as an antiviral and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in modern drug discovery efforts.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.